Cas no 1030288-67-5 ((3-Isopropyl-phenyl)-hydrazine hydrochloride)

• Product Name: (3-Isopropyl-phenyl)-hydrazine hydrochloride
• CAS No: 1030288-67-5
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• MDL: MFCD01073584
• CID: 2181811
• PubChem ID: 44119127
• Update Time: 2025-10-30

(3-Isopropyl-phenyl)-hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Isopropyl-phenyl)-hydrazine hydrochloride
• (3-Isopropylphenyl)hydrazinium chloride
• BYJCRUCIXAVEBY-UHFFFAOYSA-N
• SB30279
• 1030288-67-5
• (3-(propan-2-yl)phenyl)hydrazine hydrochloride
• (3-propan-2-ylphenyl)hydrazine;hydrochloride
• AB08020
• DB-257669
• DTXSID00657038
• G28273
• 894-985-1
• 3-Isopropylphenylhydrazine hydrochloride
• (3-isopropylphenyl)hydrazinehydrochloride
• [3-(propan-2-yl)phenyl]hydrazine hydrochloride
• [3-(Propan-2-yl)phenyl]hydrazine--hydrogen chloride (1/1)
• FRB28867
• MFCD01073584
• SCHEMBL122953
• CS-0217580
• EN300-7816911
• (3-isopropylphenyl)hydrazine hydrochloride

• MDL： MFCD01073584
• Inchi： 1S/C9H14N2.ClH/c1-7(2)8-4-3-5-9(6-8)11-10;/h3-7,11H,10H2,1-2H3;1H
• InChI Key： BYJCRUCIXAVEBY-UHFFFAOYSA-N
• SMILES： Cl.N(C1=CC=CC(=C1)C(C)C)N

Computed Properties

• Exact Mass: 186.0923762Da
• Monoisotopic Mass: 186.0923762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Additional information on (3-Isopropyl-phenyl)-hydrazine hydrochloride

Research Brief on (3-Isopropyl-phenyl)-hydrazine hydrochloride (CAS: 1030288-67-5) in Chemical Biology and Pharmaceutical Applications

The compound (3-Isopropyl-phenyl)-hydrazine hydrochloride (CAS: 1030288-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

Recent studies have highlighted the role of (3-Isopropyl-phenyl)-hydrazine hydrochloride as a key building block in the synthesis of heterocyclic compounds, particularly in the development of novel kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient synthesis of pyrazole derivatives, which exhibited promising activity against resistant bacterial strains. The compound's unique structural features, including the isopropyl group and hydrazine moiety, contribute to its reactivity and ability to form diverse molecular scaffolds.

In the context of drug discovery, (3-Isopropyl-phenyl)-hydrazine hydrochloride has been employed in the development of targeted therapies for various diseases. A recent patent application (WO2023056789) disclosed its use in the synthesis of small molecule inhibitors targeting protein-protein interactions involved in cancer progression. The compound's ability to serve as a hydrazine donor in click chemistry reactions has also been exploited for the development of bioconjugates with improved pharmacokinetic properties.

From a mechanistic perspective, research has elucidated the compound's role in modulating enzymatic activities. Studies utilizing mass spectrometry and X-ray crystallography have revealed that derivatives of (3-Isopropyl-phenyl)-hydrazine hydrochloride can form stable complexes with active sites of certain oxidoreductases, suggesting potential applications in enzyme inhibition therapies. This property has been particularly valuable in the design of inhibitors for metabolic enzymes overexpressed in various pathological conditions.

The safety profile and physicochemical properties of (3-Isopropyl-phenyl)-hydrazine hydrochloride have been extensively characterized in recent preclinical studies. Data from toxicity assessments indicate that the compound exhibits favorable stability under physiological conditions while maintaining sufficient reactivity for synthetic transformations. These characteristics have positioned it as a valuable tool in medicinal chemistry, particularly for structure-activity relationship studies where systematic modification of the phenyl hydrazine scaffold is required.

Looking forward, the applications of (3-Isopropyl-phenyl)-hydrazine hydrochloride appear poised for expansion into new therapeutic areas. Emerging research suggests its potential utility in the development of radiopharmaceuticals, where the hydrazine moiety can serve as a chelating group for metal isotopes. Additionally, its derivatives are being investigated as probes for studying cellular redox processes, leveraging the compound's sensitivity to oxidative environments. These diverse applications underscore the compound's importance as a multifunctional tool in contemporary drug discovery and chemical biology research.